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Abstract
This technical guide provides a comprehensive overview of 3-(Phenylsulfonyl)propanoic acid
(CAS No. 10154-71-9), a versatile bifunctional molecule of significant interest to researchers

and professionals in organic synthesis and drug development. The document delineates its

physicochemical properties, commercial availability from various suppliers, and detailed

synthetic protocols. Furthermore, it explores the compound's applications as a key building

block in the creation of complex bioactive molecules, supported by established analytical and

quality control methodologies. Safety, handling, and storage protocols are also detailed to

ensure its effective and safe utilization in a laboratory setting. This guide is intended to serve as

a critical resource for scientists leveraging this compound in their research endeavors.

Introduction: A Versatile Sulfonyl Carboxylic Acid
Building Block
3-(Phenylsulfonyl)propanoic acid is a unique chemical entity characterized by the presence

of two key functional groups: a terminal carboxylic acid and a phenylsulfonyl moiety. This

bifunctional nature makes it an invaluable intermediate in organic synthesis. The carboxylic

acid group provides a reactive handle for derivatization into esters, amides, and salts, which is
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particularly useful in drug design and development for modifying solubility and pharmacokinetic

properties.[1] Concurrently, the sulfone group is a stable, polar functional group that can

stabilize adjacent carbanions, facilitating the formation of carbon-carbon bonds and serving as

a key structural element in various bioactive molecules.[1] Its utility spans the synthesis of

pharmaceuticals, such as anti-inflammatory agents and enzyme inhibitors, and agrochemicals.

[1]

Physicochemical and Structural Properties
The fundamental properties of 3-(Phenylsulfonyl)propanoic acid are critical for its application

in experimental design. These characteristics, summarized in the table below, dictate solvent

choice, reaction conditions, and purification strategies.

Property Value Reference(s)

CAS Number 10154-71-9 [2][3][4][5][6][7]

Molecular Formula C₉H₁₀O₄S [1][5][6][7]

Molecular Weight 214.24 g/mol [1][4][7]

Appearance
White to off-white or slight

yellow solid/powder
[3][8]

Melting Point 128-130 °C (lit.) [1][4]

Solubility
Soluble in methanol (25

mg/mL, clear, colorless)
[4][6]

SMILES String OC(=O)CCS(=O)(=O)c1ccccc1 [4][5]

InChI Key
WGTYYNCSWCKXAI-

UHFFFAOYSA-N
[4]

Commercial Availability and Procurement
3-(Phenylsulfonyl)propanoic acid is readily available from a range of chemical suppliers,

catering to needs from research-scale grams to bulk quantities. The choice of supplier often

depends on the required purity, documentation (e.g., Certificate of Analysis), and available

stock. Researchers should always consult the supplier's documentation for lot-specific data.[7]
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Supplier Purity
Available
Quantities

Notes

TCI >98.0% (HPLC) 25g, 100g

Provides SDS,

Specifications, and

CoA.

Sigma-Aldrich 99%
Discontinued (formerly

sold in various sizes)

Historical supplier,

data sheets still

available.[4]

AA Blocks 96%
1g, 5g, 10g, 25g, 50g,

100g

Competitive pricing for

various scales.[6]

Synthonix 97% 1g, 5g, 10g
Stocks available in the

US and overseas.[5]

Santa Cruz Biotech Research Grade Varies
For research use only.

[7]

ChemicalBook Varies Varies

Marketplace with

multiple listed

suppliers.[2]

Guidechem Varies Varies

A platform connecting

buyers with global

manufacturers.[3]

BLD Pharm Research Grade Varies
Supplier of organic

building blocks.[9]

Synthesis and Mechanistic Insights
A common and efficient method for the preparation of 3-(Phenylsulfonyl)propanoic acid
involves the reaction of benzenesulfonyl hydrazide with acrylic acid in water under elevated

temperature.[8] This approach is advantageous due to the use of water as a solvent and readily

available starting materials.
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Experimental Protocol: Synthesis from Benzenesulfonyl
Hydrazide and Acrylic Acid
This protocol is adapted from established synthetic routes.[8]

Materials:

Benzenesulfonyl hydrazide (1.0 eq)

Acrylic acid (1.5 eq)

Water

Thick-walled pressure tube with a sealing plug

Magnetic stirrer

Ethyl acetate (EtOAc)

1 M Hydrochloric acid (HCl)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a 38 mL thick-walled pressure tube, add benzenesulfonyl hydrazide (2 mmol, 355.2 mg).

Add a magnetic stir bar, followed by 4 mL of water.

Add acrylic acid (3 mmol, 0.2 mL) to the suspension.

Securely tighten the sealing plug of the pressure tube. Causality: The reaction is performed

in a sealed vessel to prevent the evaporation of the low-boiling acrylic acid and water at the

elevated reaction temperature, ensuring the concentration of reactants remains constant.

Place the vessel in a pre-heated oil bath at 120 °C and stir for 24 hours.
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After 24 hours, remove the pressure tube from the oil bath and allow it to cool to room

temperature naturally.

Caution: Slowly and carefully vent the tube by unscrewing the plug to release any internal

pressure.

Adjust the pH of the resulting solution to approximately 6 using 1 M HCl.

Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50

mL). Causality: The product is more soluble in the organic solvent (EtOAc) than in the

aqueous phase, allowing for its efficient extraction.

Combine the organic layers and wash with saturated brine (1 x 50 mL). Causality: The brine

wash helps to remove residual water and some water-soluble impurities from the organic

phase.

Dry the organic phase over anhydrous sodium sulfate for 30 minutes, then filter.

Concentrate the filtrate under reduced pressure (rotary evaporation) to yield 3-
(Phenylsulfonyl)propanoic acid as a white crystalline powder. (Expected yield: ~83%).[8]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis protocol.
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Reaction Setup

Reaction

Workup & Isolation

1. Charge Pressure Tube
(Benzenesulfonyl Hydrazide, Acrylic Acid, Water)

2. Seal Tube & Place in Oil Bath

Secure

3. Heat at 120°C for 24h

Heat

4. Cool & Vent

Cool

5. pH Adjustment (pH 6)

6. Ethyl Acetate Extraction

7. Brine Wash & Dry (Na2SO4)

8. Concentrate under Vacuum

Final Product:
3-(Phenylsulfonyl)propanoic acid

Yields

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(Phenylsulfonyl)propanoic acid.
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Analytical and Quality Control
To ensure the identity and purity of 3-(Phenylsulfonyl)propanoic acid, a combination of

analytical techniques is employed. These methods form a self-validating system, where

orthogonal techniques confirm the material's quality.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the

molecular structure. The proton NMR should show characteristic peaks for the aromatic

protons of the phenyl group, as well as the two methylene groups of the propanoic acid

chain.

High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for

determining purity. A reversed-phase column with a suitable mobile phase (e.g.,

acetonitrile/water with a trifluoroacetic acid modifier) can effectively separate the main

compound from any impurities.

Melting Point Analysis: A sharp melting point range close to the literature value (128-130 °C)

is a good indicator of high purity.[1][4]

Mass Spectrometry (MS): Provides confirmation of the molecular weight of the compound.

Applications in Research and Drug Development
The dual functionality of 3-(Phenylsulfonyl)propanoic acid makes it a valuable precursor in

the synthesis of more complex molecules.[1][4]

Pharmaceutical Intermediate: It is used in the synthesis of various bioactive molecules. The

sulfone group can act as a bioisostere for other functional groups, while the carboxylic acid

allows for coupling to other parts of a target molecule. It has been employed in the synthesis

of enzyme inhibitors and anti-inflammatory agents.[1]

Synthesis of Vitamin D Analogs: The compound is a documented starting material for the

synthesis and biological evaluation of diastereomers of 1α,25-dihydroxyvitamin D3,

showcasing its utility in creating complex, biologically important molecules.[10]

Materials Science: The compound can be used to construct functionalized polymers or

specialty chemicals that require stable, polar linkages.[1]
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Role as a Synthetic Building Block
The diagram below illustrates the role of 3-(Phenylsulfonyl)propanoic acid as a versatile

starting material.

Functional Group Derivatization Target Molecules

3-(Phenylsulfonyl)propanoic acid

Esterification
-COOH rxn

Amide Coupling-COOH rxn

Reduction of COOH

-COOH rxn

Bioactive Esters

Peptide Conjugates &
Enzyme Inhibitors

Functionalized Alcohols

Click to download full resolution via product page

Caption: Derivatization pathways for 3-(Phenylsulfonyl)propanoic acid.

Safe Handling and Storage
Proper handling and storage are paramount to ensure laboratory safety and maintain the

integrity of the compound.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves, and a lab coat.[4] Work should be conducted

in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.

Hazard Identification: 3-(Phenylsulfonyl)propanoic acid is known to cause skin irritation

(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

First Aid Measures:

If on skin: Wash with plenty of water.
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If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

Storage: Store in a tightly closed container in a dry, well-ventilated place at room

temperature.[1]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Conclusion
3-(Phenylsulfonyl)propanoic acid is a commercially accessible and synthetically versatile

building block with significant applications in pharmaceutical and materials science research.

Its distinct functional groups provide multiple avenues for chemical modification, enabling the

construction of complex molecular architectures. By understanding its properties, synthesis,

and safe handling protocols as outlined in this guide, researchers can effectively and safely

incorporate this valuable intermediate into their scientific workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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